Cas no 105774-35-4 (1H-Pyrazolo[3,4-b]quinolin-4-amine, 1,3-dimethyl-)
105774-35-4 structure
Product Name:1H-Pyrazolo[3,4-b]quinolin-4-amine, 1,3-dimethyl-
CAS No:105774-35-4
MF:C12H12N4
MW:212.25048160553
CID:1160936
Update Time:2024-07-26
1H-Pyrazolo[3,4-b]quinolin-4-amine, 1,3-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazolo[3,4-b]quinolin-4-amine, 1,3-dimethyl-
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- Inchi: 1S/C12H12N4/c1-7-10-11(13)8-5-3-4-6-9(8)14-12(10)16(2)15-7/h3-6H,1-2H3,(H2,13,14)
- InChI Key: UGMCTGCAKHRACF-UHFFFAOYSA-N
- SMILES: N1C2C(=CC=CC=2)C(N)=C2C(C)=NN(C)C=12
Computed Properties
- Exact Mass: 212.10636
- Monoisotopic Mass: 212.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.36±0.1 g/cm3(Predicted)
- Boiling Point: 443.3±40.0 °C(Predicted)
- PSA: 56.73
- pka: 9.73±0.30(Predicted)
1H-Pyrazolo[3,4-b]quinolin-4-amine, 1,3-dimethyl- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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